Cas no 476298-60-9 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 476298-60-9
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 6001270
• PubChem ID: 3481141
• Update Time: 2025-07-08

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-[4-(2,4-dimethylphenyl)-2-thiazolyl]-1,3-dihydro-1,3-dioxo-
• VU0488356-1
• AKOS008476088
• F0412-0282
• 476298-60-9
• Oprea1_485306
• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide

• Inchi： 1S/C21H17N3O3S/c1-12-7-8-14(13(2)9-12)17-11-28-21(22-17)23-18(25)10-24-19(26)15-5-3-4-6-16(15)20(24)27/h3-9,11H,10H2,1-2H3,(H,22,23,25)
• InChI Key： BUQAPMUXBXCKSK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=NC(C2=CC=C(C)C=C2C)=CS1)=O

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• pka: 8.04±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Comprehensive Overview of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 476298-60-9)

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 476298-60-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring, a dimethylphenyl group, and an isoindole-1,3-dione moiety, which contributes to its diverse reactivity and applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for drug discovery and material science.

The molecular formula of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is C₂₁H₁₇N₃O₃S, with a molecular weight of 391.44 g/mol. Its structure includes a thiazole core, which is known for its bioactivity in medicinal chemistry, and a phthalimide derivative (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl), often utilized in the synthesis of bioactive molecules. The presence of the 2,4-dimethylphenyl group further enhances its lipophilicity, making it a candidate for studies involving membrane permeability and drug delivery systems.

One of the key areas of interest for N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is its potential role in anti-inflammatory and anticancer research. The thiazole ring is a common pharmacophore in drugs targeting inflammation and tumor growth, while the phthalimide moiety has been explored for its immunomodulatory properties. Recent studies suggest that derivatives of this compound may inhibit specific enzymes involved in inflammatory pathways, aligning with the growing demand for novel therapeutic agents in autoimmune diseases and oncology.

In addition to pharmaceutical applications, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is also investigated for its utility in agrochemical formulations. The thiazole derivatives are known for their herbicidal and fungicidal properties, making this compound a potential candidate for crop protection products. With the increasing focus on sustainable agriculture and reduced environmental impact, researchers are exploring its efficacy against resistant plant pathogens while minimizing toxicity to non-target organisms.

The synthesis of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis are being employed to improve yield and purity, addressing the industry's need for cost-effective and scalable production methods. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the compound meets the stringent quality standards required for research and commercial use.

Market trends indicate a rising demand for N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide in both academic and industrial sectors. Pharmaceutical companies are investing in high-throughput screening to identify its bioactive derivatives, while agrochemical firms are evaluating its field performance. The compound's versatility and structural complexity make it a valuable asset in the growing fine chemicals market, particularly in regions with robust R&D infrastructure like North America, Europe, and Asia-Pacific.

For researchers seeking reliable suppliers of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 476298-60-9), it is essential to verify the compound's purity (typically ≥95% by HPLC) and storage conditions (often recommended at 2–8°C under inert atmosphere). Custom synthesis services and bulk procurement options are available to meet varying project requirements, from small-scale laboratory experiments to industrial-scale production.

In summary, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide represents a promising compound at the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a key player in addressing contemporary challenges in healthcare and sustainable agriculture. Future research will likely uncover additional functionalities, further solidifying its importance in scientific and industrial communities.